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Compound of Interest

Compound Name: Cyanine5.5 amine

Cat. No.: B12399486 Get Quote

An In-depth Technical Guide to Cyanine5.5 Amine in Biological Research

Introduction to Cyanine5.5 Amine
Cyanine5.5 (Cy5.5) amine is a fluorescent dye that belongs to the cyanine family of dyes. It is

characterized by its emission in the far-red to near-infrared (NIR) region of the electromagnetic

spectrum.[1][2] The "amine" designation indicates the presence of a primary amine group (-

NH2), which serves as a reactive handle for bioconjugation.[1][3] This amine group can be

readily coupled with various electrophilic functional groups, most notably N-hydroxysuccinimide

(NHS) esters, to form stable amide bonds.[4]

The key advantage of operating in the NIR window (roughly 650-900 nm) is the minimal auto-

fluorescence from biological tissues, reduced light scattering, and deeper tissue penetration.

These properties make Cy5.5 amine an invaluable tool for sensitive fluorescence detection in

complex biological environments, particularly for in vivo imaging in living organisms.

Core Properties and Quantitative Data
The utility of Cyanine5.5 amine is defined by its specific photophysical and chemical

properties. These parameters are critical for designing experiments and selecting appropriate

instrumentation.
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Property Value Source(s)

Excitation Maximum (λex) ~648 - 675 nm

Emission Maximum (λem) ~662 - 710 nm

Molar Extinction Coefficient ~209,000 - 250,000 M⁻¹cm⁻¹

Fluorescence Quantum Yield ~0.20

Molecular Formula
C₄₆H₅₈Cl₂N₄O (Varies slightly

by salt form)

Molecular Weight ~753.9 g/mol

Solubility

Good in organic solvents

(DMSO, DMF); Insoluble in

water

Primary Applications in Research
The unique properties of Cy5.5 amine enable its use in a variety of advanced biological

research applications.

Bioconjugation and Labeling
The most fundamental use of Cy5.5 amine is to fluorescently label molecules of interest. Its

primary amine group is nucleophilic and readily reacts with molecules that have been

functionalized with an electrophilic group, such as an NHS ester. This allows for the covalent

attachment of the Cy5.5 fluorophore to:

Proteins and Peptides: Labeling proteins, such as antibodies, to create fluorescent probes

for immunoassays or cellular imaging.

Nanoparticles and Liposomes: Preparing fluorescently tagged nanoparticles for tracking their

delivery and biodistribution in vivo.

Small Molecules and Drugs: Attaching a fluorescent tag to drug molecules to study their

pharmacokinetics and localization within an organism.
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The reaction between the amine group of Cy5.5 and an NHS ester on a target molecule is a

cornerstone of bioconjugation.
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Reagents

Reaction

Outcome

reagent process molecule product Cyanine5.5 Amine

Conjugation Reaction
(pH 8.3-8.5 Buffer)

Target Molecule
(with NHS Ester)

Cy5.5-Labeled
Target Molecule

Forms Stable
Amide Bond

NHS Byproduct

Released
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step data animal result
Prepare & Validate

Cy5.5-Labeled Probe

Administer Probe to
Animal Model (e.g., IV)

Anesthetize Animal &
Place in Imaging System

Acquire Images at
Multiple Time Points

Ex: 675 nm
Em: 720 nm

Analyze Fluorescence
Intensity & Distribution

Optional: Ex Vivo
Organ Imaging

Correlate Signal with
Biological Process
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Core Properties

Enabling Features

Key Applications

property feature application
Primary Amine Group

(-NH2)

Reactive Handle for
Covalent Bonding

Fluorescence in
NIR Spectrum

Deep Tissue Penetration
Low Background
Autofluorescence

Bioconjugation &
Labeling

In Vivo Imaging
Microscopy &

Flow Cytometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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